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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

phenoxybenzene

CAS No.: 82657-72-5

Cat. No.: B1344318

Get Quote

For researchers and professionals in the scientific community, the responsible disposal of

chemical waste is paramount for ensuring laboratory safety and environmental protection. This

guide provides a detailed, procedural framework for the safe disposal of 1-(Bromomethyl)-2-
phenoxybenzene, a compound that requires careful handling due to its hazardous properties.

Adherence to these protocols is crucial for minimizing risks and maintaining compliance with

regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 1-(Bromomethyl)-2-phenoxybenzene. This compound is classified as hazardous,

and appropriate personal protective equipment (PPE) must be worn at all times. This includes,

but is not limited to, safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. All

handling and disposal activities should be conducted within a certified chemical fume hood to

ensure adequate ventilation.

Key Hazards:
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Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes severe skin burns and eye damage.[1]

May cause respiratory irritation.

In case of exposure, follow the first aid measures outlined in the SDS immediately and seek

medical attention.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key safety and hazard information for 1-
(Bromomethyl)-2-phenoxybenzene and its closely related isomers.

Property Value Reference

GHS Signal Word Danger [1][2]

Hazard Statements
H302, H312, H314, H318,

H332
[1]

Precautionary Statements

P280, P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P501

[1]

Step-by-Step Disposal Protocol
The proper disposal of 1-(Bromomethyl)-2-phenoxybenzene must be handled as hazardous

waste. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

1. Waste Collection:

Collect waste 1-(Bromomethyl)-2-phenoxybenzene and any materials contaminated with it

(e.g., pipette tips, weighing boats, contaminated wipes) in a dedicated, properly labeled, and

chemically compatible waste container.
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The container must be clearly labeled as "Hazardous Waste" and should also include the

chemical name: "1-(Bromomethyl)-2-phenoxybenzene".

Ensure the container is kept securely sealed when not in use.

2. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents, amines, and bases.

[2]

The storage area should have secondary containment to mitigate potential leaks.

3. Professional Disposal:

The final disposal of 1-(Bromomethyl)-2-phenoxybenzene must be carried out by a

licensed and certified hazardous waste disposal company.[3]

This material should be treated as hazardous waste and disposed of by dissolving or mixing

it with a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) and any

other relevant safety information.

All disposal practices must be in strict compliance with local, regional, and national

regulations.[4]

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or earth.[4]

Carefully collect the absorbed material and any contaminated soil or surfaces into the

designated hazardous waste container.
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Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.[4]

5. Empty Container Disposal:

Do not reuse empty containers.[4]

For containers with only residual amounts of the chemical, the first rinse with a suitable

solvent should be collected and disposed of as hazardous waste.[5]

Subsequent rinses of the container may be permissible for regular disposal depending on

local regulations, but the initial rinseate is considered hazardous.

Consult your institution's environmental health and safety (EHS) office for specific guidance

on empty container disposal.

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-(Bromomethyl)-2-phenoxybenzene.
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Caption: Disposal workflow for 1-(Bromomethyl)-2-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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